N-[5-(4,5-Dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl]methanesulfonamide

• CAS No.: 750531-54-5
• Product Name: N-[5-(4,5-Dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl]methanesulfonamide
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol
• IUPAC Name: N-[5-(4,5-dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl]methanesulfonamide
• Standard InChI: InChI=1S/C14H19N3O3S/c1-21(19,20)17-13-10-3-2-4-11(14-15-7-8-16-14)9(10)5-6-12(13)18/h5-6,11,17-18H,2-4,7-8H2,1H3,(H,15,16)
• Standard InChIKey: OQFCXJDXHCDLHX-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)NC1=C(C=CC2=C1CCCC2C3=NCCN3)O
• Canonical SMILES: CS(=O)(=O)NC1=C(C=CC2=C1CCCC2C3=NCCN3)O
• Appearance: Solid powder
• Description: N-[5-(4,5-dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl]methanesulfonamide is a member of tetralins.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A 61603; A-61603; N-(5-(4,5-dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methanesulfonamide
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• PubChem Compound: 4038180
• Last Modified: Nov 11 2021